Cas no 548-97-0 (6b-Hydroxy-11-deoxycortisol)

• Product Name: 6b-Hydroxy-11-deoxycortisol
• CAS No: 548-97-0
• MF: C₂₁H₃₀O₅
• MW: 362.459907054901
• CID: 385811
• PubChem ID: 222806
• Update Time: 2025-04-19

6b-Hydroxy-11-deoxycortisol Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,6,17,21-trihydroxy-, (6b)- (9CI)
• (8R,9S,10R,13S,14S,17R)-6,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• 6β-Hydroxy-11-deoxycortisol
• 2-Pentyl-2-carbomethoxycyclopentanone
• AC1L33T7
• AC1Q6EMB
• AR-1E4729
• CTK8D5625
• Cyclopentanecarboxylic acid, 2-oxo-1-pentyl-, methyl ester
• EINECS 259-643-2
• Methyl 2-oxo-1-pentylcyclopentanecarboxylate
• NSC-9733
• DTXSID10970149
• HMS3086B03
• CHEMBL1870018
• 6,17,21-trihydroxypregn-4-ene-3,20-dione
• SMR001547595
• Pregn-4-ene-3,20-dione, 6,17,21-trihydroxy-, (6b)-
• MLS002638102
• 6,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• NSC9733
• 548-97-0
• 6b-Hydroxy-11-deoxycortisol

• Inchi： 1S/C21H30O5/c1-19-6-3-12(23)9-16(19)17(24)10-13-14(19)4-7-20(2)15(13)5-8-21(20,26)18(25)11-22/h9,13-15,17,22,24,26H,3-8,10-11H2,1-2H3
• InChI Key： RVOXVZIZUGYSPL-UHFFFAOYSA-N
• SMILES： OC1(C(CO)=O)CCC2C3CC(C4=CC(CCC4(C)C3CCC21C)=O)O

Computed Properties

• Exact Mass: 362.2094
• Monoisotopic Mass: 362.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83